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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499 Get Quote

The proper disposal of 4-Oxohexanal is critical for ensuring laboratory safety and

environmental protection. This guide provides essential information for researchers, scientists,

and drug development professionals on the safe handling and disposal of this compound, in

line with general hazardous waste management principles.

Immediate Safety and Logistical Information
Before handling 4-Oxohexanal, it is imperative to consult the Safety Data Sheet (SDS) and

adhere to all recommended safety precautions. While a specific SDS for 4-Oxohexanal was

not found, information for structurally similar aldehydes, such as 4-Oxo-2-hexenal and Hexanal,

provides valuable guidance.

Key Safety Precautions:

Ventilation: Always handle 4-Oxohexanal in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE to prevent skin and eye

contact.[1][2] This includes chemical-resistant gloves, safety goggles, and a laboratory coat.

[2]

Ignition Sources: Keep 4-Oxohexanal away from heat, sparks, open flames, and other

sources of ignition.[3][4] Aldehydes can be flammable.[3]
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Spill Management: In case of a spill, evacuate personnel from the immediate area.[1] Absorb

the spill with an inert material (e.g., vermiculite, dry sand) and collect it in a suitable, closed

container for disposal.[1] Use non-sparking tools during cleanup.[1][4]

Quantitative Data Summary
The following table summarizes key safety and physical property information relevant to the

handling and disposal of 4-Oxohexanal and related compounds. This data is essential for a

proper risk assessment prior to any handling or disposal activities.

Property Value Reference / Compound

Chemical Formula C₆H₁₀O₂ 4-Oxohexanal[5][6]

Molecular Weight 114.14 g/mol 4-Oxohexanal[6]

Boiling Point 210.1°C at 760mmHg 4-Oxo-2-hexenal[7]

Flash Point 75.1°C 4-Oxo-2-hexenal[7]

Density 0.969 g/cm³ 4-Oxo-2-hexenal[7]

Vapor Pressure 0.196mmHg at 25°C 4-Oxo-2-hexenal[7]

Hazards
Flammable, Skin Irritant, Eye

Irritant
General for Aldehydes[3][4]

Step-by-Step Disposal Protocol
The disposal of 4-Oxohexanal must comply with all federal, state, and local regulations for

hazardous waste.[8][9] The following protocol provides a general framework for its proper

disposal.

1. Waste Identification and Classification:

4-Oxohexanal should be treated as a hazardous waste due to its potential ignitability and

irritant properties.[3][4]

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on classifying this chemical waste according to EPA and local regulations.[10]
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2. Waste Collection and Storage:

Collect waste 4-Oxohexanal in a designated, properly labeled, and sealed container.[1]

The container must be compatible with the chemical. Glass or polyethylene containers are

generally suitable.

The label should clearly state "Hazardous Waste" and identify the contents as "4-
Oxohexanal".[11]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and ignition sources.[3]

3. Disposal Procedure:

Do not dispose of 4-Oxohexanal down the drain or in the regular trash.[11]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Follow all institutional procedures for waste manifest and pickup.

4. Empty Container Disposal:

Empty containers that held 4-Oxohexanal must also be managed properly.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol). The rinsate must

be collected and disposed of as hazardous waste.[9]

After thorough cleaning and air-drying in a ventilated area, the container may be disposed of

as non-hazardous waste, provided all labels are defaced.[9]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 4-
Oxohexanal.
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4-Oxohexanal Disposal Workflow

Start: 4-Oxohexanal Waste Generated

Is the waste container properly labeled and sealed?

Label container with 'Hazardous Waste' and '4-Oxohexanal'

No

Store in a designated, ventilated, and cool location

Yes

Seal the container securely

Contact Environmental Health & Safety (EHS) for pickup

Follow institutional procedures for waste manifest

End: Waste properly disposed by authorized personnel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8731499?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-oxo-2-hexenal-pid_Seven18407.html
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_Oxo_3_5_6_7_8_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_5_1_4_dihydroquinoline_2_carboxylic_acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255726?userType=undefined
https://www.spectrumchemical.com/media/sds/H2279_MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxohexanal
https://webbook.nist.gov/cgi/cbook.cgi?Name=InChI=1S/C6H10O2/c1-2-6(8)4-3-5-7/h5H,2-4H2,1H3
https://www.chemicalbook.com/msds/4-oxo-2-hexenal.htm
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b8731499#4-oxohexanal-proper-disposal-procedures
https://www.benchchem.com/product/b8731499#4-oxohexanal-proper-disposal-procedures
https://www.benchchem.com/product/b8731499#4-oxohexanal-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8731499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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